Cas no 1354759-23-1 (1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)
1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-(tetrahydro-2H-pyran-2-yloxy)propyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-[3-(Tetrahydro-pyran-2-yloxy)-propyl]-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- CID 126970631
- 1H-Pyrazole, 1-[3-[(tetrahydro-2H-pyran-2-yl)oxy]propyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-[3-(Tetrahydropyran-2-yloxy)propyl]-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
-
- Inchi: 1S/C17H29BN2O4/c1-16(2)17(3,4)24-18(23-16)14-12-19-20(13-14)9-7-11-22-15-8-5-6-10-21-15/h12-13,15H,5-11H2,1-4H3
- InChI Key: VSJXDLPVFGAPKF-UHFFFAOYSA-N
- SMILES: O1B(C2C=NN(CCCOC3CCCCO3)C=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 405
- Topological Polar Surface Area: 54.7
1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T177950-250mg |
1-[3-(Tetrahydropyran-2-yloxy)propyl]-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1354759-23-1 | 250mg |
$ 615.00 | 2022-06-03 | ||
| TRC | T177950-500mg |
1-[3-(Tetrahydropyran-2-yloxy)propyl]-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole |
1354759-23-1 | 500mg |
$ 1020.00 | 2022-06-03 |
1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole
Introduction to 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1354759-23-1)
1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1354759-23-1, represents a convergence of advanced synthetic methodologies and molecular design principles. Its unique structural features make it a promising candidate for various applications, particularly in the synthesis of novel bioactive molecules and the exploration of new therapeutic pathways.
The molecular architecture of this compound is characterized by a tetrahydropyran moiety linked to a propyl chain, which further connects to a pyrazole ring. The pyrazole ring is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of a 4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl group at the 4-position of the pyrazole ring introduces a boronic acid functionality, which is highly valuable in cross-coupling reactions like Suzuki-Miyaura coupling. These reactions are pivotal in constructing complex organic molecules and have been extensively utilized in the development of pharmaceuticals.
Recent advancements in synthetic chemistry have highlighted the importance of boronic acid derivatives in drug discovery. The tetrahydropyran scaffold provides additional stability and flexibility to the molecule, making it an ideal candidate for further functionalization. This compound's ability to undergo selective modifications allows chemists to explore diverse structural variations, which can lead to the identification of more potent and selective therapeutic agents.
In the context of modern drug development, 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole has been investigated for its potential applications in the synthesis of small-molecule inhibitors. The pyrazole core is particularly relevant in targeting neurological disorders due to its interaction with neurotransmitter receptors. For instance, studies have shown that pyrazole derivatives can modulate the activity of enzymes such as carbonic anhydrase and phosphodiesterases. The boronic acid group further enhances the compound's utility by enabling facile introduction of additional functional groups through cross-coupling reactions.
The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic synthesis techniques. The tetrahydropyran ring is typically introduced via etherification reactions, while the boronic acid functionality is incorporated through metal-catalyzed coupling reactions. These synthetic strategies not only highlight the versatility of boronic acids but also demonstrate the precision required in constructing complex molecular frameworks.
One of the most compelling aspects of this compound is its potential in medicinal chemistry applications. The combination of a bioactive pyrazole core and a versatile boronic acid handle allows for extensive structural diversification. This flexibility is crucial for developing molecules that can interact with biological targets with high specificity and affinity. Furthermore, the stability provided by the tetrahydropyran moiety ensures that the compound remains intact during synthetic transformations and biological evaluations.
Recent research has also explored the use of this compound as a building block for more complex drug candidates. By leveraging its reactive sites, chemists can construct intricate molecular architectures that mimic natural products or designed ligands. Such strategies are particularly valuable in targeting complex diseases where multiple druggable sites need to be addressed simultaneously.
The pharmaceutical industry has increasingly recognized the importance of innovative molecular scaffolds in drug discovery. Compounds like 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole exemplify how careful molecular design can lead to novel therapeutic entities with improved pharmacological profiles. The ability to modify both the pyrazole core and the boronic acid handle provides chemists with unparalleled opportunities to optimize potency and selectivity.
In conclusion, 1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan - 2 - yl ) - 1 H - pyrazole ( CAS No . 13547 59 - 23 - 1 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with its reactivity , make it an invaluable tool for drug discovery . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in developing next-generation therapeutics .
1354759-23-1 (1-3-(Tetrahydropyran-2-yloxy)propyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)